Cas no 2640842-85-7 (N-tert-butyl-1-[6-(trifluoromethyl)pyridin-2-yl]pyrrolidine-3-carboxamide)

• Product Name: N-tert-butyl-1-[6-(trifluoromethyl)pyridin-2-yl]pyrrolidine-3-carboxamide
• CAS No: 2640842-85-7
• MF: C₁₅H₂₀F₃N₃O
• MW: 315.334013938904
• CID: 5316476
• PubChem ID: 155799773
• Update Time: 2025-10-31

N-tert-butyl-1-[6-(trifluoromethyl)pyridin-2-yl]pyrrolidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(1,1-Dimethylethyl)-1-[6-(trifluoromethyl)-2-pyridinyl]-3-pyrrolidinecarboxamide
• AKOS040724218
• F6752-7438
• 2640842-85-7
• N-tert-butyl-1-[6-(trifluoromethyl)pyridin-2-yl]pyrrolidine-3-carboxamide

• Inchi： 1S/C15H20F3N3O/c1-14(2,3)20-13(22)10-7-8-21(9-10)12-6-4-5-11(19-12)15(16,17)18/h4-6,10H,7-9H2,1-3H3,(H,20,22)
• InChI Key： AKQWPUATKAKMSZ-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=N1)N1CCC(C(NC(C)(C)C)=O)C1)(F)F

Computed Properties

• Exact Mass: 315.15584676g/mol
• Monoisotopic Mass: 315.15584676g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 45.2Ų

Experimental Properties

• Density: 1.211±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 451.7±45.0 °C(Predicted)
• pka: 15.79±0.20(Predicted)

Additional information on N-tert-butyl-1-[6-(trifluoromethyl)pyridin-2-yl]pyrrolidine-3-carboxamide

Professional Introduction to N-tert-butyl-1-[6-(trifluoromethyl)pyridin-2-yl]pyrrolidine-3-carboxamide (CAS No. 2640842-85-7)

N-tert-butyl-1-[6-(trifluoromethyl)pyridin-2-yl]pyrrolidine-3-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 2640842-85-7, represents a novel chemical entity with a unique structural framework that has been engineered to exhibit promising biological activities. The molecular architecture of this compound incorporates several key features, including a tert-butyl substituent, a pyridine ring with a trifluoromethyl group, and a pyrrolidine core, which collectively contribute to its distinctive chemical and pharmacological properties.

The presence of the trifluoromethyl group in the pyridine ring is particularly noteworthy, as this moiety is well-documented for its ability to enhance metabolic stability and binding affinity in drug candidates. The trifluoromethyl group exerts its influence by increasing the lipophilicity of the molecule, which can improve its solubility and permeability across biological membranes. This characteristic is especially valuable in the development of oral medications, where efficient absorption and distribution are critical for therapeutic efficacy.

The tert-butyl group, on the other hand, serves multiple purposes in the context of drug design. It acts as a steric shield, protecting vulnerable sites on the molecule from unwanted interactions and degradation. Additionally, the tert-butyl group can enhance the binding affinity of the compound to its target receptors by increasing the molecular size and surface area, thereby improving receptor occupancy. These structural features make N-tert-butyl-1-[6-(trifluoromethyl)pyridin-2-yl]pyrrolidine-3-carboxamide an attractive candidate for further exploration in medicinal chemistry.

In recent years, there has been growing interest in developing small-molecule inhibitors that target enzymes involved in cancer progression and inflammation. The pyrrolidine core of N-tert-butyl-1-[6-(trifluoromethyl)pyridin-2-yl]pyrrolidine-3-carboxamide bears a strong resemblance to several known bioactive scaffolds that have demonstrated efficacy in preclinical studies. For instance, pyrrolidine derivatives have been explored as inhibitors of kinases and other enzymes that play pivotal roles in signal transduction pathways associated with diseases such as cancer and autoimmune disorders.

The pharmacological potential of this compound has been investigated through various experimental approaches. In vitro studies have revealed that N-tert-butyl-1-[6-(trifluoromethyl)pyridin-2-yl]pyrrolidine-3-carboxamide exhibits inhibitory activity against several enzymes relevant to cancer metabolism. Specifically, it has shown promise as an inhibitor of mTOR (mechanistic target of rapamycin), an enzyme that regulates cell growth and proliferation. The mechanism of action involves disruption of mTOR signaling pathways, which are frequently dysregulated in tumor cells. This observation aligns with current research trends aimed at developing mTOR inhibitors for oncological applications.

Beyond its potential role in cancer therapy, N-tert-butyl-1-[6-(trifluoromethyl)pyridin-2-yl]pyrrolidine-3-carboxamide has also been examined for its anti-inflammatory properties. Chronic inflammation is a hallmark of numerous pathological conditions, including cardiovascular disease, neurodegenerative disorders, and metabolic syndrome. By targeting inflammatory pathways, this compound may offer therapeutic benefits beyond its primary applications. Preliminary data suggest that it can modulate the activity of key inflammatory mediators such as NFκB (nuclear factor kappa B), a transcription factor central to inflammatory responses. The ability to modulate NFκB activity positions this compound as a candidate for treating inflammatory diseases.

The synthesis of N-tert-butyl-1-[6-(trifluoromethyl)pyridin-2-yl]pyrrolidine-3-carboxamide presents an intriguing challenge due to its complex structural features. The synthesis typically involves multi-step organic transformations, including condensation reactions, nucleophilic substitutions, and functional group modifications. Advanced synthetic techniques such as cross-coupling reactions have been employed to construct the pyridine-pyrrolidine core efficiently. The use of protecting groups is essential to ensure regioselectivity during synthesis and prevent unwanted side reactions.

The development of robust analytical methods for characterizing this compound is equally important. High-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are commonly used techniques for confirming molecular structure and purity assessment. These analytical tools provide critical data for understanding the pharmacokinetic behavior of the compound and optimizing its formulation for clinical use.

The pharmacokinetic profile of N-tert-butyl-1-[6-(trifluoromethyl)pyridin-2-yl]pyrrolidine-3-carboxamide is another area of active investigation. Studies using animal models have provided insights into its absorption, distribution, metabolism, excretion (ADME), and toxicity (ADMET). The presence of the lipophilic trifluoromethyl group influences its solubility and permeability characteristics, which are critical factors determining bioavailability. Additionally, metabolic studies have identified potential pathways by which the compound is processed within biological systems.

The safety profile of this compound has been evaluated through comprehensive toxicological studies conducted both in vitro and in vivo. Initial findings indicate that it exhibits low toxicity at therapeutic doses but may show some adverse effects at higher concentrations. Further research is needed to fully characterize its safety profile before human clinical trials can be initiated.

In conclusion, N-tert-butyl-1-[6-(trifluoromethyl)pyridin-2-y]]lpyrrolidine -3-carboxamide (CAS No.2640842 -85 -7) represents a promising pharmacological entity with significant potential in oncology and anti-inflammatory therapy. Its unique structural features contribute to its biological activity by enhancing binding affinity and metabolic stability while minimizing off-target effects through steric modulation.

The ongoing research into this compound underscores the importance of innovative drug design strategies in addressing complex diseases such as cancer and chronic inflammation.

The multifaceted approach involving structural optimization

pharmacological evaluation

and toxicological assessment

provides a comprehensive framework for advancing this promising candidate toward clinical application.

Further exploration into its mechanism(s)of action

and interaction with biological targets will undoubtedly shed light on new therapeutic avenues

and reinforce its position as

a valuable asset in modern medicine.